[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate

• IUPAC Name: [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate
• InChI: InChI=1S/C15H10ClN3O3/c16-12-3-1-10(2-4-12)14-19-18-13(22-14)9-21-15(20)11-5-7-17-8-6-11/h1-8H,9H2
• InChI Key: GKXIGQSULUAJFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)COC(=O)C3=CC=NC=C3)Cl
• Molecular Formula: C15H10ClN3O3
• Molecular Weight: 315.71 g/mol

Description

[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate varies depending on its application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, it acts as an insecticide by disrupting the nervous system of insects. In material science, it has been investigated for its potential use as an electron transport material in organic electronic devices.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate vary depending on its application. In medicine, it has been shown to have cytotoxic effects on cancer cells and to induce apoptosis. In agriculture, it has been shown to have insecticidal effects on insects. In material science, it has been investigated for its potential use as an electron transport material in organic electronic devices.

Advantages and Limitations for Lab Experiments

The advantages of using [5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate in lab experiments include its potential applications in various fields, its relatively low cost, and its ease of synthesis. The limitations include its potential toxicity, its limited solubility in water, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on [5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate. In medicine, further research is needed to fully understand its mechanism of action and to develop more effective cancer treatments. In agriculture, research is needed to determine its potential as a pesticide and to develop more environmentally friendly insecticides. In material science, research is needed to optimize its use as an electron transport material in organic electronic devices and to develop new materials with improved properties.

Synthesis Methods

The synthesis of [5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate involves the reaction of 4-chlorobenzohydrazide with ethyl pyruvate in the presence of acetic acid and sodium acetate. The resulting product is then treated with phosphorus oxychloride and pyridine to obtain the final compound.

Scientific Research Applications

[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl pyridine-4-carboxylate has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been shown to have antimicrobial, antifungal, and anticancer properties. In agriculture, it has been studied as a potential pesticide due to its insecticidal properties. In material science, it has been investigated for its potential applications in the development of organic electronic devices.